N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide

• IUPAC Name: N-[2-[4-(2-fluorophenyl)piperazin-1-yl]-2-oxoethyl]-4-methylbenzamide
• InChI: InChI=1S/C20H22FN3O2/c1-15-6-8-16(9-7-15)20(26)22-14-19(25)24-12-10-23(11-13-24)18-5-3-2-4-17(18)21/h2-9H,10-14H2,1H3,(H,22,26)
• InChI Key: JNXBCZRWYSEUFE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C(=O)NCC(=O)N2CCN(CC2)C3=CC=CC=C3F
• Molecular Formula: C20H22FN3O2
• Molecular Weight: 355.4 g/mol

Description

N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide, also known as FPEB, is a compound that has been extensively studied for its potential use in positron emission tomography (PET) imaging of the brain. It belongs to the class of compounds known as radioligands, which are molecules that bind to specific receptors in the body and can be labeled with a radioactive tracer for imaging purposes.

Mechanism of Action

N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide binds selectively and with high affinity to the mGluR5 receptor in the brain. This binding is reversible and specific, meaning that N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide does not bind to other receptors in the brain. The binding of N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide to mGluR5 can be detected using PET imaging, which allows for the visualization of the distribution and density of the receptor in the brain.
Biochemical and Physiological Effects:
N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide has no known biochemical or physiological effects beyond its binding to the mGluR5 receptor in the brain. It is not metabolized by the body and is eliminated primarily through renal excretion.

Advantages and Limitations for Lab Experiments

One of the main advantages of N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide is its high selectivity and affinity for the mGluR5 receptor, which allows for accurate and reliable imaging of the receptor in the brain. However, N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide has a relatively short half-life, which limits its usefulness for longer imaging studies. Additionally, the synthesis of N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide is complex and requires specialized equipment and expertise, which can make it difficult to produce in large quantities.

Future Directions

There are several future directions for research on N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide and its potential use in PET imaging. One area of focus is the development of new radioligands that can bind to other receptors in the brain, allowing for a more comprehensive understanding of the neurobiology of various disorders. Additionally, researchers are exploring the use of N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide in combination with other imaging techniques, such as magnetic resonance imaging (MRI), to provide a more complete picture of brain function and structure. Finally, there is ongoing research into the use of N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide in the development of new treatments for neurological and psychiatric disorders.

Synthesis Methods

The synthesis method of N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide involves the reaction of 4-methylbenzoyl chloride with 2-(4-(2-fluorophenyl)piperazin-1-yl)acetic acid in the presence of triethylamine and N,N-dimethylformamide. The resulting product is then purified by column chromatography to obtain N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide in high yield and purity.

Scientific Research Applications

N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide has been studied for its potential use as a radioligand for imaging the metabotropic glutamate receptor subtype 5 (mGluR5) in the brain. This receptor has been implicated in a variety of neurological and psychiatric disorders, including schizophrenia, depression, and addiction. PET imaging with N-{2-[4-(2-fluorophenyl)-1-piperazinyl]-2-oxoethyl}-4-methylbenzamide can provide valuable information about the distribution and density of mGluR5 in the brain, which can aid in the development of new treatments for these disorders.